4-cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C17H22N6S/c1-12-10-18-11-19-16(12)23-7-5-22(6-8-23)15-9-14(13-3-4-13)20-17(21-15)24-2/h9-11,13H,3-8H2,1-2H3
• InChI Key: GSSIQCCHOXRSSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)C3=NC(=NC(=C3)C4CC4)SC
• Molecular Formula: C17H22N6S
• Molecular Weight: 342.5 g/mol
• CAS No.: 2640962-17-8

Description

4-Cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a chemical compound supplied for research purposes. This product is exclusively for laboratory research and is not intended for human therapeutic or veterinary use. Chemical Identifiers: • CAS Number: 2640962-17-8 • Molecular Formula: C 17 H 22 N 6 S • Molecular Weight: 342.46 g/mol • IUPAC Name: 4-cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine Research Applications: The specific research applications, mechanism of action, and biological targets for this compound are not detailed in the available public sources. Researchers are encouraged to consult the scientific literature for potential investigative uses. As with all research chemicals, this product should be handled by qualified professionals in a controlled laboratory setting.

Biological Activity

4-Cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a complex organic compound known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on current research findings.

Structural Characteristics

The compound features a pyrimidine core with several functional groups:

• Cyclopropyl group : This small cyclic structure contributes to the compound's unique steric and electronic properties.
• Piperazine moiety : Known for its role in drug design, this component enhances binding affinity to various biological targets.
• Methylsulfanyl group : This sulfur-containing substituent may influence the compound's lipophilicity and overall biological activity.

The biological activity of 4-cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is primarily attributed to its interaction with specific receptors and enzymes involved in various signaling pathways. The piperazine ring can engage with neurotransmitter receptors, while the pyrimidine structure may facilitate interactions through hydrogen bonding and π-π stacking, modulating biological processes such as cell proliferation and apoptosis.

Pharmacological Properties

Research indicates that compounds with similar structures exhibit a range of pharmacological effects:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit tumor growth by interfering with cell cycle regulation and inducing apoptosis in cancer cells.
• Neuropharmacological Effects : The piperazine component is linked to potential antidepressant and anxiolytic properties, likely through modulation of serotonin and dopamine pathways.

Case Studies

• Inhibition of Osteoclastogenesis
  • A derivative of the compound was tested for its ability to inhibit osteoclast differentiation. The study found an IC50 value of 0.64 µM against RANKL-induced osteoclast cells, indicating significant inhibitory activity. The compound suppressed F-actin ring formation and bone resorption activity in vitro, demonstrating its potential in treating bone-related disorders .
• Targeting Kinase Activity
  • In related research, similar piperazine-containing compounds were evaluated for their inhibitory effects on kinases involved in cancer progression. These studies have shown that modifications to the piperazine ring can enhance selectivity for specific kinase targets, potentially leading to new cancer therapies .

Comparative Analysis

Compound Name	Structure Features	Biological Activity
4-Cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine	Pyrimidine core with cyclopropyl and piperazine groups	Anticancer, neuropharmacological effects
1-(2-Pyrimidinyl)piperazine	Pyrimidine-piperazine linkage	α₂-Adrenergic antagonist
4-(Pyridinyl)piperazine	Pyridine instead of pyrimidine	Antidepressant activity

Synthetic Approaches

The synthesis of this compound typically involves multiple steps:

• Formation of the pyrimidine core through cyclization reactions.
• Introduction of the piperazine moiety via nucleophilic substitution reactions.
• Cyclopropanation reactions to incorporate the cyclopropyl group.
• Final assembly through coupling reactions, often utilizing palladium-catalyzed methods.

These synthetic strategies allow for modifications that can enhance biological activity or alter pharmacokinetic properties.

Comparison with Similar Compounds

Key Observations :

Core Structure Diversity: The target compound employs a simple pyrimidine core, whereas analogs in use oxazolo[4,5-d]pyrimidine or thieno[3,2-d]pyrimidine scaffolds. Fused-ring systems (e.g., oxazolo or thieno) may enhance rigidity and binding affinity but reduce synthetic accessibility compared to the parent pyrimidine. The thieno-pyrimidine derivative in incorporates a sulfur atom in the fused ring, which could alter electronic properties and metabolic stability.

Substituent Effects: Piperazine Modifications: The target compound’s piperazine group is substituted with a 5-methylpyrimidin-4-yl group, contrasting with sulfonyl (e.g., methylsulfonyl, tosyl) or acyl (e.g., aminopropanone) substituents in analogs. Sulfonyl groups increase polarity and may improve water solubility, while the pyrimidinyl substituent in the target compound could enable π-π stacking interactions in target binding. Cyclopropyl vs.

Synthetic Yields and Physicochemical Properties :

• Oxazolo-pyrimidine derivatives in exhibit moderate synthesis yields (71–77%) and high melting points (>190°C), suggesting crystalline stability. The absence of melting point data for the target compound precludes direct comparison but highlights the need for experimental characterization.

Q & A

Q. What are the key structural features of 4-cyclopropyl-6-[4-(5-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine, and how are they characterized experimentally?

The compound contains a pyrimidine core substituted with a cyclopropyl group, a methylsulfanyl moiety, and a piperazine ring linked to a 5-methylpyrimidine unit. Key characterization techniques include:

• Nuclear Magnetic Resonance (NMR) : To confirm substituent positions and connectivity (e.g., cyclopropyl proton signals at δ 1.0–1.5 ppm, piperazine ring protons at δ 2.5–3.5 ppm) .
• Mass Spectrometry (MS) : To verify molecular weight and fragmentation patterns (e.g., ESI-MS for [M+H]+ ion detection) .
• High-Performance Liquid Chromatography (HPLC) : To assess purity (>95% purity thresholds for biological assays) .

Q. What are the critical physicochemical properties influencing this compound’s solubility and stability in research settings?

• Solubility : Limited aqueous solubility due to hydrophobic groups (cyclopropyl, methylsulfanyl). Use polar aprotic solvents (e.g., DMSO) for stock solutions, with sonication to aid dissolution .
• Stability : Susceptible to oxidation of the methylsulfanyl group. Store under inert gas (N₂/Ar) at –20°C, and monitor via stability-indicating HPLC .
• LogP : Estimated >3.0 (via computational tools like ACD/Labs), indicating high lipophilicity .

Q. What are the common synthetic routes for preparing this compound, and what are their limitations?

Synthesis typically involves:

• Step 1 : Formation of the pyrimidine core via Biginelli or Suzuki coupling .
• Step 2 : Introduction of the piperazine-5-methylpyrimidine moiety via nucleophilic substitution (e.g., using DIPEA as a base in DMF at 80°C) .
• Limitations : Low yields (~30–40%) in cyclopropane coupling steps; side reactions (e.g., sulfoxide formation) require rigorous purification .

Advanced Research Questions

Q. How can researchers optimize synthetic routes to improve yield and purity?

• Catalyst Screening : Test Pd-based catalysts (e.g., Pd(PPh₃)₄) for Suzuki-Miyaura coupling to enhance cyclopropane integration .
• Reaction Solvent Optimization : Compare DMF vs. THF for piperazine substitution—THF may reduce byproducts at 60°C .
• In-Line Monitoring : Use FTIR or UPLC-MS to track intermediates and terminate reactions at optimal conversion points .

Q. How should conflicting bioactivity data (e.g., IC₅₀ variability across assays) be analyzed?

• Assay Validation : Confirm target specificity using knockout cell lines or competitive binding assays .
• Buffer Conditions : Test pH (6.5–7.5) and ionic strength effects on binding kinetics (e.g., SPR studies) .
• Metabolite Interference : Screen for sulfoxide derivatives (via LC-MS) that may alter activity .

Q. What computational strategies are effective for modeling this compound’s interactions with biological targets?

• Molecular Docking : Use AutoDock Vina with crystal structures of target proteins (e.g., kinases) to predict binding poses .
• MD Simulations : Run 100-ns simulations (AMBER force field) to assess piperazine flexibility and hydrophobic pocket interactions .
• QSAR Modeling : Corporate substituent effects (e.g., cyclopropyl vs. methyl groups) to refine activity predictions .

Q. How can the mechanism of action be elucidated using in vitro and in silico approaches?

• Target Engagement : Perform CETSA (Cellular Thermal Shift Assay) to confirm binding to putative targets .
• Pathway Analysis : Use RNA-seq or phosphoproteomics to identify downstream signaling effects (e.g., MAPK pathway modulation) .
• SPR Biosensing : Measure binding kinetics (ka/kd) to receptors like serotonin or dopamine transporters .

Q. What methodologies are recommended for structure-activity relationship (SAR) studies?

• Analog Synthesis : Replace cyclopropyl with other alkyl groups (e.g., ethyl, isopropyl) and compare IC₅₀ values .
• Pharmacophore Mapping : Identify critical hydrogen bond acceptors (pyrimidine N) and hydrophobic regions (cyclopropyl) .
• Metabolic Profiling : Assess CYP450-mediated oxidation using liver microsomes to guide substituent modifications .